4-((1H-imidazol-1-yl)methyl)-N-(3,4-dimethoxyphenyl)piperidine-1-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-4-(imidazol-1-ylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H24N4O3/c1-24-16-4-3-15(11-17(16)25-2)20-18(23)22-8-5-14(6-9-22)12-21-10-7-19-13-21/h3-4,7,10-11,13-14H,5-6,8-9,12H2,1-2H3,(H,20,23)
• InChI Key: AQCBJEVWWLKCQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)N2CCC(CC2)CN3C=CN=C3)OC
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol

Description

4-((1H-imidazol-1-yl)methyl)-N-(3,4-dimethoxyphenyl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It is a piperidine-based compound that has shown promising results in various preclinical studies.

Scientific Research Applications

Molecular Interaction Studies

Research into compounds with similar structural features, such as pyrazole derivatives and imidazole-based ligands, often focuses on their interactions with specific receptors. For example, the study of the antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716) with the CB1 cannabinoid receptor employed molecular orbital methods and conformational analysis to understand the molecule's binding interactions and pharmacophore models. This type of research provides foundational knowledge for designing receptor-specific ligands with potential therapeutic applications (J. Shim et al., 2002).

Antimicrobial Activity

Imidazo[1,2-a]pyridine derivatives, structurally related to the compound of interest, have been synthesized and evaluated for antimycobacterial activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis. These studies highlight the potential of such compounds in the development of new antimicrobial agents (Kai Lv et al., 2017).

Radiolabeling for Diagnostic Applications

The development of mixed ligand tricarbonyl complexes, incorporating imidazole and piperidine moieties for radiolabeling with technetium or rhenium, showcases applications in diagnostic imaging. Such research endeavors contribute to advancing nuclear medicine by creating new radiotracers for imaging specific biological targets (S. Mundwiler et al., 2004).